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Cat. No.: B1615554

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylhydrazine hydrochloride (CHsNHzNH2-HCI), the salt of the volatile and reactive
compound methylhydrazine, presents a more stable alternative for handling and storage. A
thorough understanding of its physical properties is crucial for its application in chemical
synthesis, as a component in rocket propellants, and for its potential consideration in
pharmaceutical development. This guide provides a comprehensive overview of the core
physical characteristics of methylhydrazine hydrochloride, including detailed experimental
protocols and visual representations of relevant chemical processes.

Core Physical Properties

Methylhydrazine hydrochloride is a white to off-white crystalline solid.[1] It is known to be
hygroscopic, meaning it readily absorbs moisture from the air.[1]

Data Presentation

The following tables summarize the available quantitative data for both methylhydrazine and its
hydrochloride salt for comparative purposes.

Table 1: General and Physical Properties
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Methylhydrazine

Property Methylhydrazine . Source(s)
Hydrochloride
Molecular Formula CHeNz2 CH-CIN2 [2][3]
Molecular Weight 46.07 g/mol 82.53 g/mol [2][3]
Colorless, fuming White to off-white
Appearance o ) ] [1114]
liquid crystalline solid
Odor Ammonia-like Not specified [4]
] ] Data not readily
Melting Point -52.4 °C ) [4]
available
N ) Data not readily
Boiling Point 87.5 °C at 760 mmHg ) [4]
available
Density 0.874 g/mL at 25 °C Not specified [5]
Vapor Pressure 49.6 mmHg at 25 °C Not specified [6]
Table 2: Solubility and Acidity
. Methylhydrazine
Property Methylhydrazine . Source(s)
Hydrochloride
Solubility in Water Miscible Soluble [1][4]
Solubility in Ethanol Soluble Soluble [1107]
Solubility in Ether Soluble Not specified [7]
pKa 7.87 Not specified [8]

Experimental Protocols

Detailed experimental procedures are essential for the accurate determination of physical
properties. The following are standard methodologies adaptable for the characterization of
methylhydrazine hydrochloride.
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Synthesis of Methylhydrazine Hydrochloride

This protocol describes a common laboratory-scale synthesis.

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
hydrazine hydrate in a suitable solvent such as ethanol.

e Cool the flask in an ice bath to 0-5 °C.

e Slowly add concentrated hydrochloric acid dropwise to the stirred solution to form hydrazine
hydrochloride.

 Introduce a methylating agent, such as methyl chloride, into the reaction mixture.

» Allow the reaction to proceed at a controlled temperature. The reaction progress can be
monitored by techniques like Thin Layer Chromatography (TLC).

o Upon completion, the solvent is removed under reduced pressure.

» The resulting crude methylhydrazine hydrochloride is then purified by recrystallization
from a suitable solvent system (e.g., ethanol/ether) to yield the final crystalline product.

Determination of Melting Point

The melting point of a hygroscopic solid like methylhydrazine hydrochloride requires careful
sample preparation.

Procedure:

Finely powder a small, dry sample of methylhydrazine hydrochloride.

Quickly pack the powdered sample into a capillary tube to a height of 2-3 mm.

If the sample is particularly hygroscopic, the open end of the capillary tube should be flame-
sealed.

Place the capillary tube in a melting point apparatus.
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o Heat the sample rapidly to a temperature about 15-20 °C below the expected melting point.
e Then, reduce the heating rate to 1-2 °C per minute.

e Record the temperature at which the first liquid appears and the temperature at which the
entire sample becomes a clear liquid. This range is the melting point.

Determination of Solubility

The shake-flask method is a standard procedure for determining the equilibrium solubility of a
compound.

Procedure:

Add an excess amount of solid methylhydrazine hydrochloride to a known volume of the
desired solvent (e.g., water, ethanol) in a sealed flask.

o Agitate the flask at a constant temperature (e.g., 25 °C) using a shaker bath for a prolonged
period (e.g., 24-48 hours) to ensure equilibrium is reached.

 After equilibration, allow the undissolved solid to settle.

o Carefully withdraw a sample of the supernatant and filter it to remove any suspended solid
particles.

e Analyze the concentration of methylhydrazine hydrochloride in the filtrate using a suitable
analytical method, such as titration or a spectroscopic technique (e.g., UV-Vis spectroscopy
after derivatization).

o The determined concentration represents the solubility of the compound in that solvent at the
specified temperature.

Visualizations
Synthesis of Methylhydrazine Hydrochloride

The following diagram illustrates a typical workflow for the synthesis of methylhydrazine
hydrochloride.
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Synthesis Workflow for Methylhydrazine Hydrochloride

Thermal Decomposition Pathway of Methylhydrazine

The thermal decomposition of methylhydrazine involves the cleavage of N-N and C-N bonds,
leading to the formation of various smaller molecules and radical species.[1][6][9] This process
is complex and can proceed through multiple pathways.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1615554?utm_src=pdf-body-img
https://www.benchchem.com/product/b1615554?utm_src=pdf-body
https://apps.dtic.mil/sti/tr/pdf/AD0749262.pdf
https://pubmed.ncbi.nlm.nih.gov/19601597/
https://pubs.acs.org/doi/abs/10.1021/jp067591l
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

Methylhydrazine
(CHsNHNHz2)

Primary Fission Events
y vy
¢ N-NBondFission » ¢ C-NBond FISSIOH D

- -

- ~

~< ~<

dlcal Intermed

FurtherF(

eactions

Final Product

Hydrogen Cyanide (HCN) Methane (CHa4) Hydrogen (Hz)

Click to download full resolution via product page

Simplified Thermal Decomposition Pathway of Methylhydrazine

Conclusion

This technical guide provides a consolidated resource on the physical properties of
methylhydrazine hydrochloride. While a comprehensive set of quantitative data for the
hydrochloride salt is not fully available in the public domain, this document outlines the known
properties and provides standardized methodologies for their experimental determination. The
provided visualizations offer a clear understanding of the synthesis and a potential
decomposition pathway, which are critical for the safe and effective use of this compound in
research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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